Cas no 2631-39-2 (Phenol,3-(dimethylamino)-, 1-(N-methylcarbamate))

• Product Name: Phenol,3-(dimethylamino)-, 1-(N-methylcarbamate)
• CAS No: 2631-39-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 282188
• PubChem ID: 46107
• Update Time: 2025-04-19

Phenol,3-(dimethylamino)-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(dimethylamino)-, 1-(N-methylcarbamate)
• [3-(dimethylamino)phenyl] N-methylcarbamate
• 3-Dimethylaminophenylmethylcarbamat
• N-methyl-carbamic acid 3-dimethylamino-phenyl ester
• NSC-128158
• Phenol, 3-(dimethylamino)-, 1-(N-methylcarbamate)
• Phenol, 3-(dimethylamino)-, methylcarbamate (ester)
• Phenol, m-(dimethylamino)-, methylcarbamate (ester)
• 2631-39-2
• (3-(Dimethylamino)phenyl) N-methylcarbamate
• NSC128158
• DTXSID10180928
• CHEMBL3249288
• SCHEMBL11803291
• B932FM6R7U
• 3-(Dimethylamino)phenol methylcarbamate (ester)
• NSC 128158
• UNII-B932FM6R7U

• Inchi： 1S/C10H14N2O2/c1-11-10(13)14-9-6-4-5-8(7-9)12(2)3/h4-7H,1-3H3,(H,11,13)
• InChI Key： JNABVZFXUJTCSF-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• Density: 1.117
• Boiling Point: 298°Cat760mmHg
• Flash Point: 134°C
• Refractive Index: 1.551
• PSA: 41.57000
• LogP: 1.86170